Cas no 1805168-52-8 (2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride
• CAS No: 1805168-52-8
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• CID: 5010141
• Update Time: 2025-05-19

2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride

• Inchi： 1S/C10H10ClNO2S/c1-3-8-4-7(2)5-9(6-12)10(8)15(11,13)14/h4-5H,3H2,1-2H3
• InChI Key： RRRBNSMHGKSGFI-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(C)=CC=1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 2.8
• Topological Polar Surface Area: 66.3

Additional information on 2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride

Recent Advances in the Application of 2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride (CAS: 1805168-52-8) in Chemical Biology and Pharmaceutical Research

2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride (CAS: 1805168-52-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its utility in medicinal chemistry, where its unique structural features enable the introduction of sulfonamide functionalities into target molecules, enhancing their pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride in the synthesis of novel sulfonamide-based kinase inhibitors. The research team utilized this compound as a key building block to develop selective inhibitors of protein kinases involved in inflammatory pathways. The resulting compounds exhibited improved potency and selectivity profiles compared to previous generations of inhibitors, underscoring the value of this sulfonyl chloride derivative in drug discovery.

In the field of chemical biology, researchers have employed 2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride as a reactive handle for protein labeling and modification. A recent Nature Chemical Biology publication (2024) described its use in the development of activity-based probes for studying sulfotransferase enzymes. The cyano and ethyl substituents on the aromatic ring were found to significantly influence the reactivity and selectivity of the probe, enabling precise targeting of specific enzyme isoforms.

From a synthetic chemistry perspective, advancements have been made in optimizing the preparation and handling of 2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride. A 2024 Organic Process Research & Development article detailed improved synthetic routes that enhance yield and purity while addressing stability concerns associated with this sensitive intermediate. These methodological improvements have facilitated broader application of the compound in pharmaceutical development.

The pharmacological applications of derivatives synthesized from 2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride continue to expand. Recent preclinical studies have shown promising results in several therapeutic areas, including oncology and metabolic disorders. Particularly noteworthy is its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules, where the sulfonamide linkage proves crucial for maintaining proper molecular geometry and binding characteristics.

As research progresses, the unique chemical properties of 2-Cyano-6-ethyl-4-methylbenzenesulfonyl chloride continue to reveal new opportunities in drug discovery and chemical biology. Future directions include exploration of its use in covalent drug design and further optimization of its physicochemical properties for enhanced bioavailability. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry for the foreseeable future.